Cas no 2227852-65-3 (tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate)

• Product Name: tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate
• CAS No: 2227852-65-3
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 6227846
• PubChem ID: 165702848
• Update Time: 2025-07-24

tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2227852-65-3
• tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate
• EN300-1903437

• Inchi： 1S/C13H16ClNO3/c1-13(2,3)18-12(16)15-8-4-5-9(10(14)6-8)11-7-17-11/h4-6,11H,7H2,1-3H3,(H,15,16)/t11-/m1/s1
• InChI Key： NPDMDBPFHFCXJA-LLVKDONJSA-N
• SMILES： ClC1C=C(C=CC=1[C@H]1CO1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.0818711g/mol
• Monoisotopic Mass: 269.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate

Introduction to Tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate (CAS No. 2227852-65-3)

Tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate, with the CAS number 2227852-65-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a phenyl ring substituted with a chloro and an oxiranyl moiety, make it a promising candidate for further investigation in drug discovery.

The compound's name can be broken down into several key components that highlight its chemical structure. The term tert-butyl indicates the presence of a tertiary butyl group, which is known for its steric hindrance properties. This can influence the compound's solubility, reactivity, and interactions with biological targets. The N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl} part of the name describes a phenyl ring that is modified with a chloro group at the 3-position and an (S)-configured oxiran-2-yl group at the 4-position. This specific substitution pattern is crucial as it can affect the compound's binding affinity and selectivity towards biological receptors.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their potential therapeutic applications. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The structural complexity of Tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate makes it an intriguing subject for further study, particularly in the context of designing novel drugs that target specific biological pathways.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. Small-molecule inhibitors are widely used in drug therapy to modulate the activity of enzymes and other biological targets. The presence of both chloro and oxiranyl groups in Tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate suggests that it may have unique interactions with biological targets, which could make it an effective inhibitor. For instance, the oxiranyl group can undergo ring-opening reactions, allowing for covalent binding to biological targets, which is a desirable property for drug development.

Recent studies have shown that carbamate derivatives can exhibit significant pharmacological activity across a range of therapeutic areas. These include anti-inflammatory, anticancer, and antimicrobial applications. The structural features of Tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate make it a promising candidate for further investigation in these areas. Specifically, the chloro group can enhance binding affinity through electrostatic interactions, while the oxiranyl group can provide a site for covalent modification.

The synthesis of Tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate involves several sophisticated chemical steps. The tert-butyl group is typically introduced via esterification or amidation reactions, while the phenyl ring with its substituents is often obtained through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The (S)-configuration of the oxiran-2-yl group requires careful stereocontrol during synthesis, which can be achieved using chiral auxiliaries or catalysts.

In terms of pharmacokinetic properties, Tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate may exhibit interesting characteristics due to its structural complexity. The tert-butyl group can influence metabolic stability by providing steric hindrance, while the polar nature of the carbamate and oxiran groups can affect solubility and permeability across biological membranes. These factors are critical considerations in drug development, as they can impact the compound's bioavailability and overall efficacy.

One area where this compound shows particular promise is in the development of targeted therapies for cancer. Cancer research has identified numerous enzymes and signaling pathways that are aberrantly activated in tumor cells. Small-molecule inhibitors that can selectively modulate these pathways have shown great potential in preclinical studies. Tert-butyl N-{3-chloro-4-[(2S)-oxiran-2-yl]phenyl}carbamate could be developed into a lead compound for further optimization into an effective anticancer agent.

The use of computational methods has also played a significant role in understanding the potential pharmacological activity of Tert-butыл N-{3-chlorо-four-[((25) -0xirаn -22y1) phenуl}]cаrbаmаte . Molecular docking studies have been used to predict how this compound might interact with various biological targets. These studies have provided valuable insights into its potential binding modes and affinity for specific enzymes and receptors. Additionally, quantum mechanical calculations have been employed to understand the electronic structure and reactivity of key functional groups within the molecule.

In conclusion, Tert-butul N-{3-chlorо-four-[((25) -0xirаn -22y1) phenуl}]cаrbаmаte (CAS No. 22278526553) is a complex and versatile chemical compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents. With continued research and development, this compound could play a crucial role in addressing unmet medical needs across various therapeutic areas.